Cas no 1804779-79-0 (3-(Fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-(Fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804779-79-0
• MF: C₉H₆F₄N₂O₂
• MW: 250.149755954742
• CID: 4832923
• Update Time: 2025-10-30

3-(Fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H6F4N2O2/c10-4-5-6(1-2-14)15-8(3-7(5)16)17-9(11,12)13/h3H,1,4H2,(H,15,16)
• InChI Key： GJYRKMFPCMBLLO-UHFFFAOYSA-N
• SMILES： FCC1C(C=C(NC=1CC#N)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 442
• XLogP3: 1.3
• Topological Polar Surface Area: 62.1

Additional information on 3-(Fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Overview of 3-(Fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804779-79-0)

3-(Fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804779-79-0) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and fluoromethyl functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular structure, combining a pyridine core with nitrile and hydroxy substituents, makes it a versatile intermediate for synthesizing targeted therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like 3-(Fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetonitrile has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its application in central nervous system (CNS) drug discovery, where fluorinated moieties improve blood-brain barrier penetration. Additionally, its trifluoromethoxy group is known to enhance lipophilicity, a critical factor in optimizing drug-receptor interactions. These properties align with current trends in precision medicine and structure-activity relationship (SAR) studies, making it a hot topic in scientific literature and patent filings.

The synthesis of CAS No. 1804779-79-0 typically involves multi-step reactions, including halogenation, nucleophilic substitution, and cyanation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing common challenges like regioselectivity and byproduct formation. Environmental concerns have also driven innovations in green chemistry approaches, such as catalytic fluorination methods, to reduce waste and energy consumption during production.

From an industrial perspective, 3-(Fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetonitrile is a high-value intermediate for agrochemical formulations. Its trifluoromethoxy moiety is frequently incorporated into pesticides and herbicides to improve resistance management and environmental persistence. Companies investing in sustainable agriculture are actively researching derivatives of this compound to develop next-generation crop protection solutions with lower ecological impact.

Analytical characterization of this compound relies on techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure compliance with stringent quality control standards required in pharmaceutical and agrochemical industries. Recent advancements in computational chemistry have further enabled predictive modeling of its physicochemical properties, accelerating its integration into drug design pipelines.

As the scientific community continues to explore fluorine chemistry, CAS No. 1804779-79-0 remains a focal point for innovation. Its applications extend beyond traditional domains, with emerging interest in material science for designing fluorinated polymers and electronic materials. With patents and publications referencing this compound growing exponentially, it exemplifies the intersection of medicinal chemistry and industrial biotechnology in addressing global health and sustainability challenges.